Cas no 2229242-59-3 (3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229242-59-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6139962
• PubChem ID: 165626648
• Update Time: 2025-07-02

3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid
• 2229242-59-3
• EN300-1784004

• Inchi： 1S/C10H14N2O3/c1-12-5-3-2-4-8(12)7-6-9(10(13)14)15-11-7/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： QYRZJPHQLPHAGL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2CCCCN2C)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS: 2229242-59-3)

The compound 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS: 2229242-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid as a scaffold for drug design. Its oxazole ring and piperidine moiety provide a rigid yet flexible framework that can interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G-protein-coupled receptors (GPCRs), particularly in the context of neurological disorders. The compound exhibited high binding affinity and selectivity, making it a promising candidate for further development.

In addition to its GPCR activity, research has also explored the compound's potential in antimicrobial applications. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid showed potent activity against multidrug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

The synthesis of 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid has also seen advancements. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route that minimizes byproducts and reduces production costs. This development is particularly significant for scaling up production for preclinical and clinical studies. The synthetic methodology involves a key cyclization step that ensures high purity and yield, addressing previous challenges in the compound's preparation.

Despite these promising findings, challenges remain in the development of 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural optimization to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its absorption and stability in vivo.

In conclusion, 3-(1-methylpiperidin-2-yl)-1,2-oxazole-5-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility position it as a valuable scaffold for the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications, particularly in areas with unmet medical needs.